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Compound of Interest

Compound Name: 4-Me-PDTic
CAS No.: 2209073-31-2
Cat. No.: B604988
Get Quote
. J

Content Type: Operational Safety Guide / Standard Operating Procedure (SOP) Target
Audience: Medicinal Chemists, Pharmacologists, Lab Managers, and HSE Officers.

Part 1: Executive Safety Directive

4-Me-PDTic (CAS: 2209073-52-7 for HCI salt) is a high-affinity, selective Kappa Opioid
Receptor (KOR) Antagonist with significant CNS penetrance.[1] Due to its nanomolar potency (

nM) and biological activity within the central nervous system, it must be classified and handled
as a High Potency Active Pharmaceutical Ingredient (HPAPI).

The Core Directive: Treat 4-Me-PDTic as a "P-Listed" equivalent (acutely toxic) substance.
Under no circumstances should this compound, its solutions, or contaminated glassware be
discharged into municipal water systems or general trash. High-temperature incineration is the
only authorized disposal pathway.

Part 2: Technical Characterization & Risk Assessment

Before initiating disposal, the material must be accurately characterized to ensure compatibility
with waste streams.
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Parameter

Data / Specification

Chemical Name

(3R)-7-Hydroxy-N-{(1S)-2-methyl-1-[(4-
methylpiperidin-1-yl)methyl]propyl}-1,2,3,4-

tetrahydroisoquinoline-3-carboxamide

Common Name

4-Me-PDTic

CAS Number

2209073-52-7 (HCI salt); 2209073-31-2 (Free

base)

Molecular Weight

432.43 g/mol (HCI salt approx.)

Pharmacology

Selective KOR Antagonist (ngcontent-ng-
€1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">
= 0.37 nM); >8100-fold selective over

-opioid receptors.[1][2][3][4]

Physical State

White to off-white solid (powder).

Solubility

Soluble in DMSO, Methanol, Water (pH
dependent).

Hazard Class (GHS)

Acute Tox. (Oral/Inhalation); Target Organ
Toxicity (CNS). Treat as Category 1/2 due to

potency.

RCRA Status

Not specifically listed. Default to P-List

equivalent for safety protocols.
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Expert Insight: The high selectivity for KOR implies that accidental exposure could induce
dysphoria or stress-like responses, distinct from mu-opioid agonists. The low molecular weight
and lipophilicity (LogBB prediction) confirm it crosses the blood-brain barrier easily,

necessitating strict respiratory protection during powder handling.

Part 3: Disposal & Deactivation Protocols

This section details the "Cradle-to-Grave" workflow for 4-Me-PDTic waste.

Protocol A: Solid Waste (Pure Compound & Contaminated Solids)

Applicability: Expired powder, weighing boats, gloves, paper towels.

e Segregation: Do not mix with general lab trash. Use a dedicated Yellow Biohazard/Chemo
Waste Bag or a Rigid Black Container (RCRA Hazardous).

e Primary Containment: Place the solid waste inside a clear zip-lock bag or sealable jar inside
the fume hood.

o Labeling: Label clearly as:
o Content: "High Potency Organic Solid (4-Me-PDTic) - Toxic"
o Hazards: Toxic, CNS Active.

o Disposal Path: Transfer to the facility's Hazardous Waste Storage Area for Incineration
(Code: INCIN).

Protocol B: Liquid Waste (Mother Liquors & HPLC Effluent)

Applicability: Reaction mixtures, stock solutions in DMSO/MeOH.

o Solvent Compatibility: 4-Me-PDTic is stable in organic solvents. Ensure the waste container
is compatible with the solvent (e.g., HDPE for agueous/alcohols, Glass for halogenated).
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» Bulking:

o Small Volumes (<50 mL): Absorb onto vermiculite or charcoal in a solid waste jar.

o Large Volumes (>50 mL): Pour into a dedicated "High Hazard Organic Liquid" carboy.
e Quenching (Optional but Recommended):

o For aqueous residues, treat with 10% Sodium Hypochlorite (Bleach) for 30 minutes to
oxidize the tetrahydroisoquinoline core before disposal. Note: This reduces biological
activity but does not negate the need for chemical waste disposal.

» Final Disposal:Fuel Blending or Incineration. Never sewer.

Protocol C: Surface Decontamination

Applicability: Balance areas, fume hood surfaces, spill cleanup.

o Preparation: Prepare a fresh solution of 10% Bleach (Sodium Hypochlorite) or a commercial
oxidative cleaner (e.g., Virkon S).

o Application: Spray the contaminated surface and allow a contact time of 10—15 minutes. The
oxidative environment disrupts the tertiary amine and phenol moieties, reducing
pharmacological potency.

¢ Removal: Wipe with paper towels (dispose of as Solid Waste - Protocol A).

» Rinse: Follow with a 70% Ethanol or Isopropanol wipe to remove salt/bleach residue.

Part 4: Visualizing the Workflow

The following diagram illustrates the decision logic for segregating 4-Me-PDTic waste streams
to ensure compliance and safety.
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Figure 1: Decision matrix for the segregation and disposal of 4-Me-PDTic waste streams. Note
that incineration is the universal endpoint for all streams.

Part 5: Emergency Response

In the event of a spill or exposure, immediate action is required to mitigate the potent CNS
effects.

 Inhalation/Eye Contact: Move to fresh air immediately. Flush eyes for 15 minutes. Seek
medical attention—inform responders that the substance is a Kappa Opioid Antagonist.
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» Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol immediately on
skin, as it may enhance transdermal absorption of the lipophilic compound.

o Spill Cleanup:

Evacuate the immediate area.

o

[¢]

Don full PPE (Tyvek suit, double nitrile gloves, N95 or PAPR).

[e]

Cover spill with wet paper towels (to prevent dust) or absorbent pads.

[e]

Apply 10% bleach solution over the pads.

(¢]

Collect all material into a hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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